Cas no 2649419-88-3 (4-hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile)

• Product Name: 4-hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile
• CAS No: 2649419-88-3
• MF: C₁₄H₁₆N₄O₂
• MW: 272.302442550659
• CID: 5461205
• Update Time: 2025-05-23

4-hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-6-[[(tetrahydro-2H-pyran-4-yl)methyl]amino]pyrazolo[1,5-a]pyridine-3-carbonitrile
• 4-hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile

• Inchi： 1S/C14H16N4O2/c15-6-11-8-17-18-9-12(5-13(19)14(11)18)16-7-10-1-3-20-4-2-10/h5,8-10,16,19H,1-4,7H2
• InChI Key： UTQHXAYIOBHVOT-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C=C(NCC1CCOCC1)C=C2O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.45±0.30(Predicted)

Additional information on 4-hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile

4-Hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile: A Comprehensive Overview

4-Hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile, also known by its CAS number 2649419-88-3, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities. The structure of this molecule is characterized by a pyrazolo[1,5-a]pyridine core, which is substituted with a hydroxyl group at position 4 and a tetrahydropyran-derived amino group at position 6. Additionally, the compound features a nitrile group at position 3, which contributes to its unique chemical properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyridine scaffold. This scaffold is then subjected to various functionalization reactions to introduce the hydroxyl and amino groups. The introduction of the tetrahydropyran moiety involves a series of steps, including protection and deprotection strategies to ensure the desired stereochemistry and regioselectivity. The final step involves the installation of the nitrile group, which is achieved through a cyanation reaction.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research has shown that 4-hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. The hydroxyl group at position 4 plays a critical role in stabilizing the interaction between the compound and its target protein, while the tetrahydropyran-derived amino group enhances bioavailability by improving solubility and permeability.

In addition to its kinase inhibitory activity, this compound has also been investigated for its potential anti-inflammatory properties. Studies have demonstrated that it can effectively reduce inflammation by modulating key inflammatory pathways. The nitrile group at position 3 has been shown to contribute to this activity by enhancing the compound's ability to penetrate cellular membranes and interact with intracellular targets.

The structural uniqueness of 2649419-88-3 makes it an attractive candidate for further exploration in drug discovery programs. Its ability to modulate multiple biological pathways suggests that it could be developed into a multi-target therapeutic agent. Furthermore, recent advances in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets, providing valuable insights into its mechanism of action.

In conclusion, 4-hydroxy-6-(tetrahydropyran-4-ylmethylamino)pyrazolo[1,5-a]pyridine-3-carbonitrile represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities make it a promising candidate for the development of novel therapeutics. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing unmet medical needs.